Cas no 2640886-60-6 (3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine)

• Product Name: 3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine
• CAS No: 2640886-60-6
• MF: C₁₇H₂₃ClN₂O₃
• MW: 338.829123735428
• CID: 5316289
• PubChem ID: 155800187
• Update Time: 2025-06-09

3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine Chemical and Physical Properties

Names and Identifiers

• [4-[[(3-Chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl](tetrahydro-2H-pyran-2-yl)methanone
• 3-chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine
• AKOS040047555
• F6683-1263
• 2640886-60-6
• 3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine

• Inchi： 1S/C17H23ClN2O3/c18-14-11-19-7-4-15(14)23-12-13-5-8-20(9-6-13)17(21)16-3-1-2-10-22-16/h4,7,11,13,16H,1-3,5-6,8-10,12H2
• InChI Key： JFQXAYVHZWSSOA-UHFFFAOYSA-N
• SMILES： ClC1C=NC=CC=1OCC1CCN(C(C2CCCCO2)=O)CC1

Computed Properties

• Exact Mass: 338.1397203g/mol
• Monoisotopic Mass: 338.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• Density: 1.223±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 512.0±50.0 °C(Predicted)
• pka: 4.29±0.18(Predicted)

Additional information on 3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine

Comprehensive Overview of 3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640886-60-6)

3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine (CAS No. 2640886-60-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique molecular framework. This compound features a pyridine core substituted with a chloro group and an ether-linked piperidine moiety, further functionalized with an oxane-2-carbonyl group. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

The growing interest in heterocyclic compounds like 3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine aligns with current trends in precision medicine and small-molecule therapeutics. Researchers are increasingly exploring its potential in central nervous system (CNS) disorders, given the piperidine scaffold's prevalence in neuroactive drugs. Additionally, its chloropyridine segment is associated with antimicrobial and anti-inflammatory properties, making it relevant to infectious disease research.

From a synthetic chemistry perspective, the compound's CAS No. 2640886-60-6 serves as a critical identifier for patent literature and regulatory compliance. Its oxane-2-carbonyl group introduces steric and electronic effects that influence binding affinity, a hot topic in computational chemistry and molecular docking studies. Recent publications highlight its role in optimizing bioavailability and metabolic stability, addressing common challenges in drug development.

The compound's nomenclature, 3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine, reflects its IUPAC naming conventions, which are frequently searched by chemists for structure-activity relationship (SAR) analysis. Its long-tail keywords, such as "synthesis of oxane-carbonyl piperidine derivatives" or "chloropyridine ether applications," are trending in academic databases and AI-driven literature searches, underscoring its interdisciplinary relevance.

In the context of green chemistry, the compound's design avoids heavy metals or toxic intermediates, aligning with sustainable pharmaceutical manufacturing. Its piperidine and tetrahydrofuran (oxane) motifs are also pivotal in catalysis and asymmetric synthesis, areas gaining traction in industrial applications. As AI-assisted drug design evolves, compounds like CAS No. 2640886-60-6 are likely to feature prominently in virtual screening pipelines.

In summary, 3-Chloro-4-{[1-(oxane-2-carbonyl)piperidin-4-yl]methoxy}pyridine represents a versatile scaffold with broad implications for medicinal chemistry and material science. Its CAS No. 2640886-60-6 ensures traceability in global chemical inventories, while its structural features continue to inspire innovation across life sciences.